2,4,6-Tris((4-fluorobenzyl)thio)-1,3,5-triazine
Cat. No. B2360756
CAS RN:
303091-06-7
M. Wt: 501.6
InChI Key: AUGDMCZVXIHBIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Molecular Structure Analysis
The molecule contains a triazine ring, which is a six-membered aromatic ring with three nitrogen atoms. It also has three (4-fluorobenzyl)thio substituents. Each of these contains a benzyl group (a benzene ring attached to a CH2 group) with a fluorine atom at the 4-position, and this entire group is attached to the triazine ring via a sulfur atom .Physical And Chemical Properties Analysis
Again, without specific data, I can only make general predictions. The compound is likely to be solid at room temperature, and its solubility would depend on the polarity of the solvent. The presence of the aromatic rings suggests it might be soluble in organic solvents .Scientific Research Applications
- 2,4,6-Tris((4-fluorobenzyl)thio)-1,3,5-triazine has been explored as a photoredox catalyst. Photoredox catalysis involves using light to drive redox reactions, enabling the activation of typically inert chemical bonds. Researchers have investigated its ability to mediate dealkylative transformations and other synthetic processes .
- The compound’s electron-rich and electron-withdrawing groups make it a promising candidate for organic electronic devices. Researchers have studied its potential as a semiconductor material for organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Its unique structure contributes to charge transport properties and stability .
- Due to its thioether functional groups, 2,4,6-Tris((4-fluorobenzyl)thio)-1,3,5-triazine exhibits interesting interactions with analytes. Scientists have explored its use in chemical sensors and biosensors for detecting specific molecules, such as heavy metals or biomolecules .
- Researchers have investigated the compound’s self-assembly behavior and its potential as a building block for supramolecular materials. Its ability to form ordered structures through non-covalent interactions has implications for designing functional materials .
- Some studies have explored the anticancer properties of related triazine derivatives. While not specifically focused on this compound, the broader class of triazines has shown promise as potential cytotoxic agents. Further research is needed to evaluate its specific efficacy .
- The fluorobenzyl groups in the molecule can impart fluorescence properties. Researchers have investigated its use as a fluorescent probe for cellular imaging, tracking biological processes, and studying intracellular localization .
Photoredox Catalysis
Organic Electronics
Molecular Sensing and Detection
Materials Science
Anticancer Agents
Fluorescent Probes and Imaging Agents
properties
IUPAC Name |
2,4,6-tris[(4-fluorophenyl)methylsulfanyl]-1,3,5-triazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18F3N3S3/c25-19-7-1-16(2-8-19)13-31-22-28-23(32-14-17-3-9-20(26)10-4-17)30-24(29-22)33-15-18-5-11-21(27)12-6-18/h1-12H,13-15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUGDMCZVXIHBIQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NC(=NC(=N2)SCC3=CC=C(C=C3)F)SCC4=CC=C(C=C4)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18F3N3S3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
303091-06-7 |
Source
|
| Record name | 2,4,6-TRIS((4-FLUOROBENZYL)THIO)-1,3,5-TRIAZINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-({[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate](/img/structure/B2360684.png)
![4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)butanamide](/img/structure/B2360686.png)
![3-[4-[3-(3-Fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepane-1-carbonyl]-1H-pyrazin-2-one](/img/structure/B2360687.png)
![6-Hydroxy-4-[[4-(2-methoxyphenyl)piperazin-1-yl]methyl]-7-phenylchromen-2-one](/img/structure/B2360688.png)
![(E)-1-benzyl-2-(2-(furan-2-yl)vinyl)-1H-benzo[d]imidazole](/img/structure/B2360692.png)
![[1-Methyl-5-(prop-2-enoxymethyl)pyrazol-4-yl]methanamine](/img/structure/B2360693.png)
